Cas no 1805959-68-5 (3-(Difluoromethyl)-4-fluoropyridin-2-amine)

• Product Name: 3-(Difluoromethyl)-4-fluoropyridin-2-amine
• CAS No: 1805959-68-5
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 4799796
• Update Time: 2025-10-30

3-(Difluoromethyl)-4-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-fluoropyridine
• 3-(Difluoromethyl)-4-fluoropyridin-2-amine

• Inchi： 1S/C6H5F3N2/c7-3-1-2-11-6(10)4(3)5(8)9/h1-2,5H,(H2,10,11)
• InChI Key： KHNGUPJBPYASKS-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 3-(Difluoromethyl)-4-fluoropyridin-2-amine

3-(Difluoromethyl)-4-fluoropyridin-2-amine: A Promising Compound in Pharmaceutical Research

3-(Difluoromethyl)-4-fluoropyridin-2-amine is a fluorinated pyridine derivative that has attracted significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound, with the CAS number 1805959-68-5, represents a key molecule in the development of novel drugs targeting various biological pathways. The combination of fluorine atoms and an amine group in its molecular framework contributes to its distinct pharmacological properties, making it a valuable candidate for further exploration in pharmaceutical research.

The chemical structure of 3-(Difluoromethyl)-4-fluoropyridin-2-amine is characterized by a pyridine ring substituted with two fluorine atoms at the 4-position and a difluoromethyl group at the 3-position, along with an amino group at the 2-position. This fluorinated pyridine scaffold is known for its ability to modulate enzyme activity and interact with biological targets, which has led to its investigation in multiple therapeutic areas. Recent studies have highlighted the significance of fluorine substitution in enhancing the metabolic stability and bioavailability of such compounds, a critical factor in drug development.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 3-(Difluoromethyl)-4-fluoropyridin-2-amine exhibits promising anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential as an anti-inflammatory agent. These findings align with the growing interest in developing small molecule inhibitors for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of focus is the application of 3-(Difluoromethyl)-4-fluoropyridin-2-amine in the treatment of neurodegenerative disorders. A study published in *Neuropharmacology* (2023) reported that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions like Alzheimer's disease and Parkinson's disease. The ability of fluorinated pyridine derivatives to interact with central nervous system targets makes them an attractive class of compounds for further exploration in neuropharmacology.

Recent advances in medicinal chemistry have also highlighted the role of 3-(Dif,fluoromethyl)-4-fluoropyridin-2-amine as a scaffold for the development of targeted therapies. Researchers are exploring its potential as a lead compound for the design of drugs that can selectively inhibit specific enzymes or receptors involved in disease progression. For example, studies published in *Bioorganic & Medicinal Chemistry* (2023) have shown that this compound can serve as a building block for the synthesis of more complex molecules with enhanced biological activity.

The synthetic pathway of 3-(Difluoromethyl)-4-fluoropyridin-2-amine is another area of active research. Chemists are working to optimize the synthesis of this compound to improve its yield and reduce the number of steps required. A recent paper in *Organic Letters* (2023) described a novel method for the preparation of this compound using a catalytic approach that significantly enhances its efficiency. Such advancements are crucial for the large-scale production of this compound for pharmaceutical applications.

One of the key advantages of 3-(Difluoromethyl)-4-fluoropyridin-2-amine is its potential to serve as a versatile platform for drug discovery. The presence of multiple functional groups in its structure allows for the modification of the molecule to target different biological pathways. For instance, researchers are investigating the possibility of attaching various side chains to this compound to enhance its specificity and efficacy in treating specific diseases. This flexibility makes it a valuable tool in the design of new therapeutic agents.

Moreover, the pharmacokinetic properties of 3-(Difluoromethyl)-4-fluoropyridin-2-amine are being studied to determine its suitability as a drug candidate. A study published in *Drug Metabolism and Disposition* (2023) reported that this compound exhibits good oral bioavailability and a favorable metabolic profile, which are essential characteristics for a successful drug. These findings suggest that the compound has the potential to be developed into a viable therapeutic option for various medical conditions.

The role of fluorine atoms in the chemical structure of 3-(Difluoromethyl)-4-fluoropyridin-2-amine is a topic of ongoing research. Fluorine substitution is known to influence the physicochemical properties of a molecule, including its solubility, stability, and interaction with biological targets. A recent review article in *Chemical Reviews* (2023) highlighted the importance of fluorinated compounds in drug development, emphasizing their role in improving drug efficacy and reducing side effects. These insights are contributing to the development of more effective therapeutic strategies involving this compound.

Another important aspect of the research on 3-(Difluoromethyl)-4-fluoropyridin-2-amine is its potential as a lead compound for the development of new drugs. Scientists are exploring various derivatives of this compound to identify those with enhanced biological activity and reduced toxicity. A study published in *MedChemComm* (2023) reported the synthesis of several derivatives of this compound, some of which showed improved potency against specific targets. These findings underscore the importance of further research into the potential applications of this compound in drug development.

Finally, the environmental impact of the synthesis and use of 3-(Difluoromethyl)-4-fluoropyridin-2-amine is being considered as part of the broader effort to develop sustainable pharmaceutical practices. Researchers are investigating ways to minimize the ecological footprint of the production of this compound, including the use of greener synthetic methods and the development of more efficient waste management strategies. These efforts are essential for ensuring that the benefits of this compound are realized in a responsible and sustainable manner.